Cas no 1805013-25-5 (6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile)

• Product Name: 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile
• CAS No: 1805013-25-5
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4857193
• Update Time: 2025-06-07

6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-4(1-2-11)5(14(15)16)3-6(12)13-7/h3,8H,1H2,(H2,12,13)
• InChI Key： VORXBBGHNIIXCO-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C=C(N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.6
• Topological Polar Surface Area: 109

Additional information on 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile

6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile: A Comprehensive Overview

6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile, also known by its CAS registry number CAS No. 1805013-25-5, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological activities. The molecule consists of a pyridine ring substituted with an amino group at position 6, a difluoromethyl group at position 2, a nitro group at position 4, and an acetonitrile group at position 3. These substituents contribute to its versatile reactivity and make it a valuable compound in the fields of medicinal chemistry, agrochemistry, and materials science.

The synthesis of 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as the introduction of the difluoromethyl group and the nitration step. These methods not only enhance the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and reducing environmental impact.

One of the most exciting developments involving this compound is its application in drug discovery. Studies have shown that 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile exhibits potent anticancer activity in vitro and in vivo models. The compound's ability to selectively target cancer cells while sparing healthy cells makes it a promising candidate for further preclinical and clinical development. Researchers have also explored its potential as an antimicrobial agent, demonstrating efficacy against a range of bacterial and fungal pathogens.

In addition to its therapeutic applications, this compound has shown potential in agrochemistry as a herbicide or plant growth regulator. Its ability to modulate plant hormone signaling pathways suggests it could play a role in enhancing crop yields or controlling unwanted vegetation. Recent field trials have demonstrated encouraging results, though further studies are needed to assess its environmental safety and long-term effects on ecosystems.

The structural uniqueness of CAS No. 1805013-25-5 also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis or as a building block for advanced materials such as metal-organic frameworks (MOFs). These applications highlight the compound's versatility across multiple disciplines.

From a regulatory standpoint, 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile is classified under specific guidelines to ensure safe handling and use. Regulatory bodies have established strict protocols for its production, storage, and transportation to minimize risks associated with exposure. Adherence to these guidelines is crucial for maintaining workplace safety and environmental sustainability.

In conclusion, CAS No. 1805013-25-5, or 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-acetonitrile, represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in future innovations. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to medicine, agriculture, and materials science.